Cas no 161954-94-5 (4-Oxo-4-2-(2-phenoxyacetyl)hydrazinobutanoic acid)

• Product Name: 4-Oxo-4-2-(2-phenoxyacetyl)hydrazinobutanoic acid
• CAS No: 161954-94-5
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 3067505
• PubChem ID: 3113752
• Update Time: 2025-10-28

4-Oxo-4-2-(2-phenoxyacetyl)hydrazinobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4-[2-(phenoxyacetyl)hydrazino]butanoic acid
• 4-oxo-4-[2-(2-phenoxyacetyl)hydrazinyl]butanoic acid
• 4-Oxo-4-(2-(2-phenoxyacetyl)hydrazinyl)butanoic acid
• SR-01000319364-1
• 161954-94-5
• Hydrazine, 1-phenoxyacetyl-2-(3-carboxypropionyl)-
• 4-Oxo-4-[2-(2-phenoxyacetyl)hydrazino]butanoic acid
• AKOS000485241
• STK049462
• 4-oxo-4-[2-(phenoxyacetyl)hydrazinyl]butanoic acid
• PCJCPGOIDPCYEG-UHFFFAOYSA-N
• CS-0360489
• SR-01000319364
• 4-OXO-4-(2-PHENOXYACETOHYDRAZIDO)BUTANOIC ACID
• 4-Oxo-4-2-(2-phenoxyacetyl)hydrazinobutanoic acid

• Inchi： 1S/C12H14N2O5/c15-10(6-7-12(17)18)13-14-11(16)8-19-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,15)(H,14,16)(H,17,18)
• InChI Key： PCJCPGOIDPCYEG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NNC(CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 266.09027155Da
• Monoisotopic Mass: 266.09027155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Oxo-4-2-(2-phenoxyacetyl)hydrazinobutanoic acid

4-Oxo-4-[2-(2-phenoxyacetyl)hydrazino]butanoic Acid (CAS No. 161954-94-5)

4-Oxo-4-[2-(2-phenoxyacetyl)hydrazino]butanoic acid (CAS No. 161954-94-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug development and as a building block in synthetic chemistry.

The CAS No. 161954-94-5 identifier uniquely identifies this compound within the chemical registry system, ensuring that researchers and professionals can reference it accurately in scientific literature and databases. The name 4-Oxo-4-[2-(2-phenoxyacetyl)hydrazino]butanoic acid reflects its structural composition, which includes a butanoic acid backbone with a hydrazine group substituted at the fourth carbon, along with a phenoxyacetyl moiety attached to the hydrazine nitrogen.

Recent studies have highlighted the importance of hydrazine derivatives in medicinal chemistry, particularly their role as inhibitors of various enzymes and their potential as anti-cancer agents. The presence of the phenoxyacetyl group in this compound adds to its versatility, as phenolic groups are known for their antioxidant properties and ability to interact with biological systems.

The synthesis of CAS No. 161954-94-5 involves a multi-step process that typically includes the preparation of intermediates such as phenoxyacetic acid and subsequent coupling reactions to introduce the hydrazine moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for further biological testing.

In terms of pharmacological activity, 4-Oxo-4-[2-(2-phenoxyacetyl)hydrazino]butanoic acid has shown promise in preclinical studies as an inhibitor of certain kinases involved in cell signaling pathways. Its ability to modulate these pathways makes it a candidate for the development of targeted therapies against diseases such as cancer and inflammatory disorders.

Moreover, the compound's butanoic acid backbone provides a platform for further functionalization, allowing researchers to explore additional substituents that could enhance its bioavailability or selectivity. This flexibility underscores its value as a versatile scaffold in drug design.

Recent advancements in computational chemistry have also enabled researchers to model the interactions of CAS No. 161954-94-5 with target proteins at an atomic level. These studies provide insights into the compound's binding modes and potential mechanisms of action, guiding further optimization efforts.

In conclusion, 4-Oxo-4-[2-(2-phenoxyacetyl)hydrazino]butanoic acid (CAS No. 161954-94-5) is a compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent research findings, positions it as a valuable tool in the pursuit of novel therapeutic agents.